4-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]pyridine

• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C11H11N3O/c1-8-7-9(2)14(13-8)11(15)10-3-5-12-6-4-10/h3-7H,1-2H3
• InChI Key: VXESXFNPRURVHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=CC=NC=C2)C
• Molecular Formula: C11H11N3O
• DSSTOX Substance ID: DTXSID70195139
• Molecular Weight: 201.22 g/mol
• CAS RN: 42329-05-5

Description

4-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]pyridine, commonly known as DMP, is a chemical compound with a molecular formula of C12H12N4O. It is a pyrazole derivative that has been extensively studied for its potential applications in scientific research. DMP is synthesized through a multi-step process involving the reaction of various chemical reagents. The compound has been found to possess several biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Polymerization Catalyst

Complexes of 2-((3,5-dimethyl)-1H-pyrazol-1-ylmethyl)pyridine and related derivatives with cobalt(II), iron(II), and nickel(II) have been used as catalyst precursors for vinyl-addition polymerization of norbornene. This process generates polymers with high molecular weights and narrow molecular weight distributions. The catalysts' effectiveness is influenced by both the metal center and the nature of the ligand, with nickel catalysts generally more active than iron and cobalt analogues (Benade et al., 2011).

Synthesis of Novel Pyridine Derivatives

A study by Zhang et al. (2009) details the synthesis of novel pyridine derivatives from 3,5-diacetyl-2,6-dimethylpyridine. This includes the creation of (1-acetyl-5-aryl-4,5-dihydro)-1H-pyrazole substituted pyridine derivatives, contributing to the field of organic synthesis and expanding the range of available pyridine derivatives (Zhang et al., 2009).

Structural Characterization and Analysis

The compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine was synthesized and its structure characterized by Lan, Zheng, and Wang (2019) using single-crystal X-ray structure determination and NMR spectroscopy. This study is significant for the detailed structural analysis of pyridine derivatives, contributing to a deeper understanding of their molecular configuration (Lan et al., 2019).

Aromaticity Analysis

Krygowski et al. (1998) investigated the aromaticity of pyrazoles, including derivatives of 3,5-dimethyl-1H-pyrazol-1-yl. They focused on how the aromaticity of pyrazole is influenced by substituents attached to specific atoms in the ring, contributing to the understanding of aromatic compounds' chemical properties (Krygowski et al., 1998).